Cas no 1403766-80-2 (tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 1403766-80-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD28975718
• CID: 3041602
• PubChem ID: 91825935
• Update Time: 2025-11-02

tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,4R,5S)-rel-tert-Butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• E73627
• t-Butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• (1R,4R,5S)-2-Boc-5-amino-2-azabicyclo[2.1.1]hexane
• (1R,4R,5S)-rel-tert-Butyl5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 1403766-80-2
• 1932212-66-2
• (1r,4s,5s)-rel-5-amino-2-boc-2-azabicyclo[2.1.1]hexane
• 1523570-38-8
• AS-53634
• EN300-7383444
• P16792
• AKOS025291235
• 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester, (1R,4R,5S)-rel-
• (1R,4R,5S)-tert-Butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• tert-butyl (1R,4R,5S)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• MFCD28964062
• CS-0048104
• P19033
• MFCD28975718
• rel-tert-Butyl (1R,4R,5S)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 879-161-1
• tert-butyl (1R,4R,5S)-5-amino-2-azabicyclo(2.1.1)hexane-2-carboxylate

• MDL： MFCD28975718
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-6-4-7(12)8(6)11/h6-8H,4-5,11H2,1-3H3/t6-,7-,8+/m1/s1
• InChI Key： MVDURHAWUZLLLY-PRJMDXOYSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2C[C@@H]1[C@H]2N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate

Comprehensive Guide to tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 1403766-80-2)

The compound tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 1403766-80-2) is a highly specialized bicyclic amine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This structurally unique molecule features a 2-azabicyclo[2.1.1]hexane core, which is increasingly recognized for its potential in drug discovery, particularly in the development of novel bioactive compounds. The presence of both tert-butyl and carboxylate protecting groups makes this intermediate particularly valuable for controlled synthetic applications.

Recent scientific literature highlights the growing importance of bridged bicyclic compounds like tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate in addressing modern medicinal chemistry challenges. Researchers are particularly interested in how the constrained geometry of the 2-azabicyclo[2.1.1]hexane scaffold influences molecular recognition and binding properties. This has become especially relevant with the increasing demand for three-dimensional pharmaceutical scaffolds that can improve drug selectivity and reduce off-target effects.

The synthetic versatility of CAS 1403766-80-2 makes it particularly valuable in contemporary organic synthesis. Its endo-5-amino functionality allows for diverse derivatization, while the tert-butyl carboxylate group provides excellent protection for subsequent transformations. Many research groups are exploring its use in the preparation of conformationally restricted analogs of biologically active molecules, a strategy that has gained prominence in the development of CNS-active compounds and enzyme inhibitors.

From a commercial perspective, tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate has seen growing demand in the contract research organization (CRO) sector. Pharmaceutical companies are increasingly outsourcing the synthesis of complex intermediates like this to specialized suppliers who can ensure high purity and consistent quality. The market for such advanced pharmaceutical intermediates is expected to grow significantly as drug discovery efforts focus more on three-dimensional molecular architectures.

Analytical characterization of CAS 1403766-80-2 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structural integrity. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, an important consideration for research laboratories and production facilities. Proper handling requires standard organic chemistry laboratory practices, with particular attention to maintaining anhydrous conditions when necessary.

In the context of green chemistry initiatives, synthetic routes to tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free conditions to prepare this valuable building block more sustainably. These developments align with the pharmaceutical industry's broader commitment to sustainable synthetic methodologies and reduced process waste.

The intellectual property landscape surrounding 2-azabicyclo[2.1.1]hexane derivatives has become increasingly active, with several patents filed for related structures in recent years. While CAS 1403766-80-2 itself may be commercially available, its incorporation into proprietary drug candidates has led to significant patent activity. This reflects the compound's importance in current medicinal chemistry and the competitive nature of pharmaceutical research.

Looking forward, tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate is poised to play an important role in the development of next-generation therapeutics. Its unique structural features make it particularly valuable for addressing challenging biological targets, including protein-protein interactions and allosteric binding sites. As drug discovery continues to evolve toward more complex molecular targets, intermediates like this will likely see expanded applications in both academic and industrial settings.